Cas no 89502-38-5 (Propanedioic acid, (1,5-dimethyl-4-hexenyl)(3-oxopropyl)-, diethyl ester)

• Product Name: Propanedioic acid, (1,5-dimethyl-4-hexenyl)(3-oxopropyl)-, diethyl ester
• CAS No: 89502-38-5
• MF: C₁₈H₃₀O₅
• MW: 326.427806377411
• CID: 598591
• PubChem ID: 71324577
• Update Time: 2025-04-19

Propanedioic acid, (1,5-dimethyl-4-hexenyl)(3-oxopropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1,5-dimethyl-4-hexenyl)(3-oxopropyl)-, diethyl ester
• diethyl 2-(6-methylhept-5-en-2-yl)-2-(3-oxopropyl)propanedioate
• Diethyl (6-methylhept-5-en-2-yl)(3-oxopropyl)propanedioate
• DTXSID40754035
• 89502-38-5

• Inchi： 1S/C18H30O5/c1-6-22-16(20)18(12-9-13-19,17(21)23-7-2)15(5)11-8-10-14(3)4/h10,13,15H,6-9,11-12H2,1-5H3
• InChI Key： FDQGODUHSUDSHF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCC=O)C(C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 326.20932405g/mol
• Monoisotopic Mass: 326.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.7Ų